Cas no 1807113-13-8 (Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate
• CAS No: 1807113-13-8
• MF: C₁₁H₉F₃N₂O₃
• MW: 274.195973157883
• CID: 4955136
• Update Time: 2025-07-19

Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate

• Inchi： 1S/C11H9F3N2O3/c1-18-10(17)6-2-7(4-15)8(5-16)9(3-6)19-11(12,13)14/h2-3H,5,16H2,1H3
• InChI Key： AYEGAOXPJVJOHH-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C(=O)OC)C=C(C#N)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 1.5
• Topological Polar Surface Area: 85.3

Additional information on Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate

Comprehensive Overview of Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1807113-13-8)

Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate (CAS No. 1807113-13-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a benzoate core with cyano, aminomethyl, and trifluoromethoxy functional groups, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for novel small-molecule therapeutics targeting metabolic and neurological disorders.

The compound's trifluoromethoxy group is a key structural motif often associated with enhanced metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. This aligns with current trends in AI-driven drug design, where computational tools predict the bioavailability of such compounds. Additionally, the cyano group offers reactivity for further derivatization, enabling the creation of libraries for high-throughput screening—a technique widely discussed in precision medicine forums.

From a synthetic chemistry perspective, Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate serves as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors and GPCR modulators. These targets are frequently explored in oncology and immunology research, addressing global health challenges like cancer and autoimmune diseases. The compound’s CAS No. 1807113-13-8 is often referenced in patent literature, underscoring its industrial relevance.

Environmental and regulatory considerations also play a role in its usage. The trifluoromethoxy moiety, while beneficial for drug stability, has prompted discussions on sustainable fluorination methods to reduce ecological impact. This ties into broader debates about green chemistry in pharmaceutical manufacturing, a topic gaining traction in ESG (Environmental, Social, and Governance)-focused investments.

Analytical characterization of Methyl 4-aminomethyl-3-cyano-5-(trifluoromethoxy)benzoate typically involves HPLC, NMR, and mass spectrometry, techniques central to quality control in API (Active Pharmaceutical Ingredient) production. Its purity and stability data are critical for compliance with ICH guidelines, a recurring theme in regulatory submissions.

In summary, CAS No. 1807113-13-8 represents a convergence of synthetic utility and biomedical potential, reflecting contemporary priorities in drug development and material science. Its multifaceted applications ensure its prominence in both academic and industrial settings, resonating with searches for next-generation pharmaceutical intermediates and bioisosteres.